Cas no 37162-43-9 (6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 37162-43-9
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD20706037
• CID: 3952677
• Update Time: 2025-06-21

6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-6-amine, 1,1-dioxide
• 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

• MDL： MFCD20706037
• Inchi： 1S/C7H7N3O2S/c8-5-1-2-7-6(3-5)9-4-10-13(7,11)12/h1-4H,8H2,(H,9,10)
• InChI Key： MCZAUNQONYMHPS-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(N)C=C2N=CN1

Additional information on 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9)

6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 37162-43-9, this molecule belongs to the benzothiadiazine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both amino and carbonyl functional groups in its structure makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

The benzothiadiazine core is a fused bicyclic system consisting of a benzene ring connected to a thiadiazole ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug discovery. The specific arrangement of nitrogen and sulfur atoms in the thiadiazole ring contributes to its electron-deficient nature, which can be exploited in designing molecules with particular binding affinities.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzothiadiazine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9) structure provides a foundation for exploring these potential applications through structural optimization and functionalization.

One of the key aspects that make this compound interesting is its reactivity. The amino group at the 6-position allows for further derivatization via nucleophilic substitution reactions, while the carbonyl groups can participate in condensation reactions or undergo reduction to form hydroxymethyl groups. This flexibility makes it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development.

Recent studies have highlighted the importance of benzothiadiazine derivatives in modulating biological pathways associated with diseases such as cancer and inflammation. For instance, certain derivatives have been shown to inhibit kinases and other enzymes involved in tumor progression. The 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9) molecule itself has been investigated for its potential to interact with these targets, although further research is needed to fully elucidate its mechanism of action.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of benzothiadiazine derivatives, facilitating their use in both academic research and industrial applications.

In addition to its pharmacological potential, 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9) has been explored for its material science applications. Its rigid aromatic structure and ability to form hydrogen bonds make it a candidate for use in polymers and coatings with enhanced thermal stability and mechanical properties. However, this aspect remains less explored compared to its pharmaceutical applications.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The 6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9) structure exemplifies how a single molecular scaffold can be leveraged across different research areas to generate new insights and therapeutic opportunities.

Future research directions may focus on optimizing the synthesis of this compound to improve yield and purity while exploring new derivatives with enhanced biological activity. Computational methods such as molecular modeling and virtual screening can play a crucial role in identifying promising analogs before experimental validation.

In conclusion,6-amino-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 37162-43-9) is a structurally interesting compound with significant potential in pharmaceuticals and materials science. Its unique properties make it a valuable building block for further chemical exploration and development of novel agents targeting various diseases.